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Compound of Interest

Compound Name: 5-Chloro-2-methylindole

Cat. No.: B045293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the electron ionization (EI) mass spectrometry

fragmentation pattern of 5-Chloro-2-methylindole. Due to the limited public availability of the

full mass spectrum for 5-Chloro-2-methylindole, its fragmentation pattern is predicted based

on established fragmentation rules and comparison with structurally similar indole derivatives.

This guide presents experimental mass spectrometry data for relevant comparative

compounds, outlines a detailed experimental protocol for their analysis, and visualizes the

predicted fragmentation pathway.

Comparative Fragmentation Data
The mass spectrometry data for 5-Chloro-2-methylindole is compared with its non-chlorinated

analog, 2-methylindole, and the parent compound, indole. Additionally, key fragments of 5-

chloroindole are included to illustrate the influence of the chlorine substituent.
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Compound Molecular Ion (M+) [m/z]
Key Fragment Ions [m/z]
(Relative Intensity %)

5-Chloro-2-methylindole 165/167 (Predicted)
Predicted: 164/166, 130, 129,

102, 77

2-Methylindole 131 (100%)
130 (85%), 103 (10%), 77

(15%)[1]

Indole 117 (100%) 90 (15%), 89 (20%), 63 (10%)

5-Chloroindole 151/153 116, 89[2]

Note: The presence of chlorine in 5-Chloro-2-methylindole and 5-chloroindole results in

isotopic peaks for chlorine-containing fragments (M+2) with an intensity ratio of approximately

3:1.

Predicted Fragmentation Pattern of 5-Chloro-2-
methylindole
The fragmentation of 5-Chloro-2-methylindole under electron ionization is expected to

proceed through several key pathways, initiated by the ionization of the indole nitrogen or the

π-system of the aromatic rings.

A primary fragmentation event is the loss of a hydrogen atom from the molecular ion, leading to

the formation of a stable, resonance-stabilized cation at m/z 164/166. Subsequent

fragmentation is likely to involve the loss of a chlorine atom, a methyl group, or hydrogen

cyanide (HCN).

The presence of the methyl group at the 2-position can influence the fragmentation cascade. A

characteristic fragmentation for 2-methylindoles is the loss of a hydrogen atom to form a stable

azatropylium-like ion. The chloro-substituent on the benzene ring will also direct fragmentation,

potentially through the loss of a chlorine radical or HCl.

Based on the fragmentation of related compounds, the following key fragments are predicted

for 5-Chloro-2-methylindole:
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m/z 164/166 ([M-H]+): Loss of a hydrogen atom from the molecular ion.

m/z 130 ([M-Cl]+): Loss of a chlorine atom from the molecular ion.

m/z 129 ([M-HCl]+): Loss of hydrogen chloride.

m/z 102: Resulting from the loss of HCN from the [M-Cl]+ fragment.

m/z 77: Indicative of a phenyl cation.

Experimental Protocols
The following is a generalized protocol for the analysis of indole derivatives by Gas

Chromatography-Mass Spectrometry (GC-MS).

Instrumentation:

Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

GC Conditions:

Column: A non-polar or semi-polar capillary column, such as a DB-5ms or HP-5ms (30 m x

0.25 mm i.d., 0.25 µm film thickness), is typically used.

Carrier Gas: Helium at a constant flow rate of 1-1.5 mL/min.

Injector Temperature: 250-280 °C.

Oven Temperature Program:

Initial temperature: 50-80 °C, hold for 1-2 minutes.

Ramp: Increase to 280-300 °C at a rate of 10-20 °C/minute.

Final hold: 5-10 minutes at 280-300 °C.

MS Conditions:

Ionization Mode: Electron Ionization (EI).
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Ionization Energy: 70 eV.

Mass Analyzer: Quadrupole or Ion Trap.

Scan Range: m/z 40-400.

Source Temperature: 230 °C.

Sample Preparation:

Samples are typically dissolved in a volatile organic solvent such as methanol or ethyl acetate

before injection into the GC-MS system.

Visualization of Predicted Fragmentation Pathway
The following diagram illustrates the predicted major fragmentation pathways for 5-Chloro-2-
methylindole.
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Caption: Predicted EI fragmentation of 5-Chloro-2-methylindole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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